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Compound of Interest

Compound Name: Niobium pentachloride

Cat. No.: B160892 Get Quote

This technical guide provides a comprehensive overview of the thermochemical data for

Niobium Pentachloride (NbCl₅), targeting researchers, scientists, and professionals in drug

development who may utilize this compound in various synthetic and developmental

processes. This document summarizes key quantitative data in structured tables, details

experimental methodologies for data acquisition, and presents a logical workflow for

thermochemical analysis.

Core Thermochemical Data
Niobium pentachloride is a yellow crystalline solid that serves as a versatile precursor in

niobium chemistry.[1] A thorough understanding of its thermochemical properties is crucial for

process optimization, reaction modeling, and ensuring safety in its application.

General Properties
Basic physical and chemical properties of Niobium Pentachloride are summarized in Table 1.

Table 1: General Properties of Niobium Pentachloride
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Property Value

Molecular Formula NbCl₅

Molar Mass 270.17 g/mol [1]

Appearance Yellow monoclinic crystals[2]

Density 2.75 g/cm³[1]

Melting Point 204.7 °C[1]

Boiling Point 254 °C[1]

Solubility Decomposes in water[1]

Enthalpy, Entropy, and Gibbs Free Energy of Formation
The standard enthalpy of formation (ΔfH°), standard molar entropy (S°), and standard Gibbs

free energy of formation (ΔfG°) are fundamental parameters that define the stability and

reactivity of a compound. These values for Niobium Pentachloride in its solid and gaseous

states at 298.15 K are presented in Table 2.

Table 2: Standard Enthalpy, Entropy, and Gibbs Free Energy of Formation of Niobium
Pentachloride at 298.15 K

Phase ΔfH° (kJ/mol) S° (J/mol·K) ΔfG° (kJ/mol)

Solid -797.47[1][3] 214.05[1][3] -687.7[4]

Gas -703.33[3] 404.07[3] Not specified

Heat Capacity
The heat capacity (Cp) of a substance quantifies the amount of heat required to raise its

temperature by a certain amount. The molar heat capacity of Niobium Pentachloride has

been determined for its solid, liquid, and gaseous phases and can be expressed as a function

of temperature.

Table 3: Molar Heat Capacity of Niobium Pentachloride
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Phase Molar Heat Capacity (Cp) Temperature Range (K)

Solid C_p,solid = 35.35 cal/K·mol Not specified[5]

Liquid
C_p,liquid = 57.26 - 22.06 x

10⁻³ T cal/K·mol
Not specified[5]

Gas
C_p,gas = 31.73 - 2.678 x 10⁵

T⁻² cal/K·mol
300 - 600[5]

Note: The relationship for the liquid phase appears to have a typo in the source material and

should be used with caution.

Phase Change Data
The temperatures and enthalpies associated with phase transitions are critical for

understanding the behavior of Niobium Pentachloride under varying conditions.

Table 4: Phase Change Data for Niobium Pentachloride

Transition Temperature Enthalpy Change

Melting Point 204.7 °C (477.85 K)[1] ΔfusH: 33.9 kJ/mol[4]

Boiling Point 254 °C (527.15 K)[1] ΔvapH: 52.3 kJ/mol[4]

Sublimation Not specified ΔsubH°: 95 ± 16 kJ/mol[6]

Experimental Protocols
The determination of the thermochemical data presented above relies on precise experimental

techniques. The following sections detail the methodologies for two key experimental

procedures.

Vapor Pressure Measurement via Quartz Bourdon-Type
Spiral Pressure Gauge
The vapor pressure of solid and liquid Niobium Pentachloride over a range of temperatures

has been measured using a quartz Bourdon-type spiral pressure gauge.[5][7] This direct
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method allows for the determination of thermodynamic properties such as enthalpies and

entropies of sublimation and evaporation.[7]

Apparatus: The experimental setup consists of a quartz Bourdon-type spiral pressure gauge

enclosed in a quartz chamber.[5] The sample of Niobium Pentachloride is placed in a

container connected to the inside of the spiral. The entire assembly is housed in a furnace with

independently controlled heating zones to maintain a precise temperature profile and prevent

condensation in cooler regions.[7] Temperature is measured using a calibrated thermocouple

immersed in the sample.[7]

Procedure:

Sample Preparation: High-purity Niobium Pentachloride (e.g., 99.99%) is further purified by

sublimation in a stream of oxygen-free and dehydrated helium gas saturated with thionyl

chloride to remove any oxychloride and water impurities.[7] The purified salt is then distilled

into the sample container.

System Sealing: The system containing the sample and the pressure gauge is sealed under

vacuum.[5]

Measurement: The furnace is heated to the desired temperature, and the system is allowed

to reach thermal equilibrium. The pressure exerted by the vapor of Niobium Pentachloride
causes the quartz spiral to deflect. This deflection is measured, and the corresponding

pressure is determined.

Data Collection: Pressure measurements are taken at various temperatures, covering both

the solid and liquid phases.[5] To ensure the reversibility of the measurements and the

absence of hysteresis in the gauge, the sample is subjected to repeated heating and cooling

cycles.[5]

Data Analysis: The logarithm of the measured vapor pressure is plotted against the

reciprocal of the absolute temperature. From the slope of this plot, the enthalpy of

sublimation (for the solid phase) or vaporization (for the liquid phase) can be calculated

using the Clausius-Clapeyron equation. The entropy of these phase changes can also be

derived from the data.[7]
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Enthalpy Increment Measurement via Drop Calorimetry
Drop calorimetry is employed to measure the enthalpy increments of Niobium Pentachloride
in its condensed phases (solid and liquid) as a function of temperature.[8]

Apparatus: A drop calorimeter is used for this measurement. The core of the apparatus is a

calorimetric block maintained at a constant temperature (typically 298.15 K). The Niobium
Pentachloride sample is encapsulated in a container (e.g., a silica ampoule) and heated to a

known, elevated temperature in a furnace.

Procedure:

Sample Preparation: A known mass of high-purity Niobium Pentachloride is sealed in an

evacuated capsule.

Heating: The encapsulated sample is heated in a furnace to a precisely measured

temperature (T).

Dropping: The heated capsule is then dropped into the calorimeter, which is at a known

reference temperature (T_ref, usually 298.15 K).

Heat Measurement: The heat evolved as the sample and its container cool from T to T_ref is

measured by the calorimeter.

Correction: The heat contribution from the capsule material is determined in separate

experiments and subtracted from the total measured heat to obtain the heat released by the

Niobium Pentachloride sample alone.

Data Analysis: The enthalpy increment (H°_T - H°_298) is calculated from the measured

heat. By performing these measurements at various temperatures, an equation for the

enthalpy increment as a function of temperature can be derived.[8] The heat capacity at a

given temperature can then be determined by differentiating this equation with respect to

temperature.

Visualizations
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To illustrate the experimental and logical flow in determining the thermochemical properties of

Niobium Pentachloride, the following diagrams are provided.

Sample Preparation

Derived Thermochemical Data

Start: High-Purity NbCl₅

Purification (Sublimation)

Encapsulation / Loading

Vapor Pressure Measurement
(Bourdon Gauge)

Enthalpy Increment Measurement
(Drop Calorimetry)

Clausius-Clapeyron Analysis Enthalpy Increment Calculation

ΔH°sub / ΔH°vap
ΔS°sub / ΔS°vap

Heat Capacity (Cp)

ΔfH° S°

Click to download full resolution via product page

Caption: Workflow for the experimental determination of thermochemical data for Niobium
Pentachloride.
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Fundamental Properties

Formation Reactions

Key Thermochemical Data
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Caption: Logical relationships between the different phases and thermochemical properties of

NbCl₅.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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